Cas no 2172135-66-7 (tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2172135-66-7
• MF: C₁₄H₂₄INO₃
• MW: 381.249736785889
• CID: 5154730
• PubChem ID: 137949474
• Update Time: 2025-10-28

tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C14H24INO3/c1-13(2,3)19-12(17)16-7-4-14(5-8-16)6-9-18-11(14)10-15/h11H,4-10H2,1-3H3
• InChI Key： NAUPWGZVDFEZKD-UHFFFAOYSA-N
• SMILES： C1(CI)C2(CCN(C(OC(C)(C)C)=O)CC2)CCO1

Additional information on tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro4.5decane-8-carboxylate

Recent Advances in the Application of tert-Butyl 1-(Iodomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2172135-66-7) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS: 2172135-66-7) has recently emerged as a pivotal intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and cancer. This spirocyclic compound, characterized by its unique structural features, serves as a versatile building block in medicinal chemistry, enabling the efficient construction of complex molecular architectures. Recent studies have highlighted its utility in the synthesis of potent kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs), underscoring its significance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of selective PI3Kδ inhibitors, which show promise in treating inflammatory diseases and certain cancers. The iodomethyl moiety of the molecule facilitates crucial cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling rapid diversification of the spirocyclic core. Researchers at the University of Cambridge further optimized the synthetic route to this compound, achieving a 72% overall yield and demonstrating its scalability for industrial applications.

In neuropharmacology, this intermediate has been employed in the development of novel sigma-1 receptor ligands. A team at Stanford University reported its use in creating a series of compounds with potential applications in treating neurodegenerative diseases. The spirocyclic structure of the molecule contributes to enhanced blood-brain barrier penetration, a critical factor in CNS drug development. Molecular modeling studies suggest that the rigid conformation imposed by the spiro system improves binding affinity to target proteins while reducing off-target effects.

The stability and reactivity profile of tert-butyl 1-(iodomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate have been extensively characterized through recent mechanistic studies. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography data confirm the compound's preferred conformation in solution and solid states, providing valuable insights for structure-based drug design. These structural analyses have guided medicinal chemists in optimizing the pharmacokinetic properties of derivatives while maintaining target engagement.

Emerging applications in radiopharmaceuticals have also been reported, where the iodine atom in the molecule serves as a handle for radioisotope incorporation. Researchers at Memorial Sloan Kettering Cancer Center have utilized this feature to develop PET imaging probes for oncology applications. The compound's stability under physiological conditions makes it particularly suitable for such applications, addressing previous challenges with in vivo decomposition of similar structures.

Future research directions include exploring the compound's potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Its bifunctional nature and synthetic accessibility position it as an attractive candidate for linker construction in these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND submissions within the next two years.